Cas no 25294-71-7 (2-Furanmethanol,5-nitro-, 2-propanoate)

2-Furanmethanol,5-nitro-, 2-propanoate structure
25294-71-7 structure
Product Name:2-Furanmethanol,5-nitro-, 2-propanoate
CAS No:25294-71-7
MF:C8H9NO5
MW:199.160762548447
CID:262402
PubChem ID:91386
Update Time:2025-04-19

2-Furanmethanol,5-nitro-, 2-propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol,5-nitro-, 2-propanoate
    • (5-nitrofuran-2-yl)methyl propanoate
    • 5-Nitro-2-furfuryl propionate
    • 25294-71-7
    • Propionic acid, 5-nitro-2-furfuryl ester
    • DTXSID90179936
    • Inchi: 1S/C8H9NO5/c1-2-8(10)13-5-6-3-4-7(14-6)9(11)12/h3-4H,2,5H2,1H3
    • InChI Key: PRGGTHPPVOPHHG-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1COC(CC)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.04807
  • Monoisotopic Mass: 199.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • Density: 1.298
  • Boiling Point: 290.6°Cat760mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.507
  • PSA: 82.58
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